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Compound of Interest

Compound Name: (S)-Methyl 3-Aminopentanoate
CAS No.: 1086106-57-1
Cat. No.: B3211228
Get Quote
. J

Chemical Identity & Core Significance

(S)-Methyl 3-aminopentanoate is a chiral

-amino acid ester. It serves as a critical building block in the synthesis of peptidomimetics and
pharmaceutical intermediates (e.qg.,

-lactams). Its solubility behavior is dictated by its amine functionality, which acts as a "solubility
switch" depending on the pH of the environment.
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Property Data

Systematic Name Methyl (3S)-3-aminopentanoate

1086106-57-1 (Free Base) / Note: HCI salts

CAS Number )
often used but may lack unique CAS
Molecular Formula CeH13NO:2
] 131.17 g/mol (Free Base) / ~167.63 g/mol (HCI
Molecular Weight
Salt)
Chirality (S)-Enantiomer

) Colorless to pale yellow oil (Free Base); White
Physical State . .
crystalline solid (HCI Salt)

Physicochemical Profile (Solubility Drivers)

Understanding the solubility of this compound requires analyzing its ionization state. The
molecule exists in two distinct forms with opposing solubility profiles: the Free Base (neutral,
lipophilic) and the Conjugate Acid Salt (cationic, hydrophilic).

Key Parameters
e pKa (Conjugate Acid):8.78 + 0.10 (Predicted).[1]
o Implication: At pH < 6, the nitrogen is fully protonated (

), rendering the molecule highly water-soluble. At pH > 10, it exists as the free amine (

), favoring organic solvents.
e LogP (Free Base):0.48 (Experimental/Predicted Consensus).

o Implication: The positive LogP indicates the free base is moderately lipophilic. While it
retains some water solubility due to the ester and amine polarity, it will preferentially
partition into organic solvents like Dichloromethane (DCM) or Ethyl Acetate (EtOAc) during
extraction.
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Solubility Data Profile

The following data categorizes solubility based on the chemical form. Note: "High" implies >100

mg/mL; "Moderate" implies 10-50 mg/mL; "Low" implies <1 mg/mL.

Table 1: Solvent Compatibility Matrix

Solvent

HCI Salt Form
(Cationic)

Free Base Form
(Neutral)

Application Note

Water

High (>200 mg/mL)

Moderate (Partial

miscibility)

Use water for salt
dissolution; avoid for
free base storage

(hydrolysis risk).

Methanol / Ethanol

High

High

Excellent for
recrystallization of the
salt or general

dissolution.

DMSO

High (>100 mg/mL)

High

Preferred solvent for
biological assays or

stock solutions.

Dichloromethane
(DCM)

Low / Suspension

High

Primary extraction
solvent for the free

base.

Ethyl Acetate (EtOAC)

Very Low

High

Alternative extraction
solvent; safer than
DCM.

Diethyl Ether / MTBE

Insoluble

Moderate/High

Used to precipitate the
salt from alcoholic

solutions.

Hexanes / Heptane

Insoluble

Moderate

Free base may oil out;
Salt will crash out

completely.
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Technical Protocol: Solubility Determination &
Phase Switch

Objective: To solubilize the stable HCI salt and isolate the Free Base for reaction, utilizing the
pKa-driven solubility switch. This protocol validates the solubility data through a functional
workflow.

Reagents

* (S)-Methyl 3-aminopentanoate HCI (Solid)[2]
¢ Dichloromethane (DCM) or Ethyl Acetate (EtOAC)
e Saturated Sodium Bicarbonate (

) or 1M NaOH

 Brine (Saturated NacCl)

Step-by-Step Methodology

e Initial Dissolution (Aqueous Phase):
o Dissolve 1.0 g of the HCI salt in 10 mL of distilled water.

o Observation: The solution should be clear and colorless (High aqueous solubility). pH will
be acidic (~4-5).

» Basification (The Switch):
o Cool the solution to 0°C (ice bath) to minimize ester hydrolysis.
o Slowly add saturated

or 1M NaOH until pH reaches >10.

o Mechanism: The
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deprotonates to

. The solution may become cloudy as the Free Base oils out (solubility limit exceeded in
water).

» Extraction (Organic Phase):
o Add 15 mL of DCM or EtOAc. Shake vigorously and vent.

o Allow phases to separate. The Free Base partitions into the organic layer (Bottom for
DCM, Top for EtOAC).

o Verification & Isolation:

o Collect the organic layer. Dry over anhydrous

o Concentrate in vacuo (Rotovap) at <40°C.
o Result: Isolation of the Free Base as a pale oil.

Logic Diagram: Purification Workflow

The following diagram illustrates the solubility-driven purification logic, coded in Graphviz
(DOT).
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Starting Material:

(S)-Methyl 3-aminopentanoate HCI
(Solid)

Dissolve in Water
(pH < 6)

'

Check Solubility:
Clear Solution?

Adjust pH > 10
(NaOH / NaHCO3)

Forms Emulsion/QOil

Add Organic Solvent
(DCM or EtOAcC)

Phase Separation

Aqueous Layer Organic Layer
(Salts/Impurities) (Free Base Product)

Evaporate Solvent
Result: Pure Free Base Oil
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Caption: Solubility-dependent phase transfer workflow for isolating (S)-Methyl 3-
aminopentanoate free base from its hydrochloride salt.

Handling & Stability

e Storage:
o HCI Salt: Store at room temperature (desiccated). Stable for years.
o Free Base: Store at -20°C under inert atmosphere (

/Ar). Prone to cyclization (forming

-lactams) or hydrolysis if exposed to moisture/heat.
o Safety:
o Treat as a skin and eye irritant (H315, H319).[3][4][5]
o Avoid inhalation of fine dust (salt form).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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